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Compound of Interest

Compound Name: Triallyl pentaerythritol

Cat. No.: B1665097

An In-Depth Technical Guide to Triallyl
Pentaerythritol

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and applications of Triallyl Pentaerythritol (APE), also known as Pentaerythritol Triallyl Ether
(PEATA). It is intended for researchers, scientists, and professionals in drug development and
polymer chemistry who require detailed technical information on this versatile crosslinking
agent.

Chemical Structure and Identification

Triallyl pentaerythritol is a tri-functional allyl ether monomer.[1] Its structure consists of a
central quaternary carbon atom derived from pentaerythritol, with three of the four hydroxyl
groups etherified to form allyl ethers and one hydroxyl group remaining free.[1][2] This unique
combination of three reactive allyl groups and one hydroxyl group allows for efficient
crosslinking and further chemical modification.[1]

Below is a diagram representing the chemical structure of Triallyl Pentaerythritol.

Caption: 2D chemical structure of Triallyl Pentaerythritol.

Table 1: Chemical Identification
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Identifier

Chemical Name

Value

Pentaerythritol triallyl
ether; 3-(allyloxy)-2,2-
bis((allyloxy)methyl)propa

Source(s)

[31[4]

n-1-ol

CAS Number 1471-17-6 [3]1[5]

Molecular Formula C14H2404 [31[5]

Molecular Weight 256.34 g/mol [31[5]
C=CCOCC(CO)

SMILES [3][5][6]
(Cocce=Ccycoce=C
InChl=1S/C14H2404/c1-4-7-
16-11-14(10-15,12-17-8-5-

InChl [3][6]

2)13-18-9-6-3/h4-6,15H,1-3,7-
13H2

| INChiKey | FYRWKWGEFZTOQI-UHFFFAOYSA-N |[3][6] |

Physicochemical Properties

Triallyl pentaerythritol is typically a clear, colorless liquid.[7] Its physical and chemical

properties make it suitable for a variety of polymerization processes.

Table 2: Physicochemical Properties
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Property Value Source(s)
Appearance Clear Colorless Liquid [7]
Boiling Point 156-161 °C (at 3 mmHg) [3][8][9]
152 °C [5]

Density 0.985 g/cm3 (at 20 °C) [31[8][10]
Refractive Index ~1.4650 [3][8]
Viscosity 10-30 mPa:s (at 23 °C) [1][10]
Hydroxyl Value 230-260 mgKOH/g [1107]
pKa 14.35 + 0.10 (Predicted) [319]
Solubility Partly miscible in water [10]

| Storage Temp. | 2-8 °C |[3][5] |

Table 3: Typical Commercial Specifications
Parameter Specification Source(s)
Triallyl Ether Content 274% [11[7]
Diallyl Ether Content <26% [11[7]
Total Ether Content >98% [7]
Peroxide Content <20 ppm [1107]

| Color (APHA) | <50 |[1][7] |

Experimental Protocols: Synthesis

The most common synthesis route for triallyl pentaerythritol involves the reaction of

pentaerythritol with an allyl halide, such as allyl chloride (3-chloropropene), in the presence of a

strong base like sodium hydroxide.[11][12] The reaction can be promoted by an allyl alcohol
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accelerator, which allows the process to occur under normal atmospheric pressure and can
inhibit the formation of byproducts.[11][12]

Protocol: Synthesis via Allyl Chloride

This protocol is based on methods described in patents for the synthesis of pentaerythritol allyl
ethers.[12][13][14]

o Materials:

o Pentaerythritol

[¢]

Sodium Hydroxide (NaOH) aqueous solution (e.g., 48% w/w)

[e]

3-Chloropropene (Allyl Chloride)

o

Allyl Alcohol (Accelerator)

Water

[¢]

e Procedure:

o Charging the Reactor: Charge the reaction vessel with pentaerythritol, a portion of the
sodium hydroxide solution, and the allyl alcohol accelerator.

o Initial Heating: Heat the mixture to dissolve the pentaerythritol. The reaction temperature is
typically controlled between 90-100 °C.[13]

o Addition of Allyl Chloride: Begin the continuous dropwise addition of 3-chloropropene. The
exothermic reaction helps maintain the temperature. The rate of addition is controlled to
manage the reaction temperature.[13]

o Further Base Addition: After a set period of adding allyl chloride, the remaining sodium
hydroxide solution is added to the reactor, and the temperature is increased again.[13]

o Completion of Allyl Chloride Addition: Continue the dropwise addition of 3-chloropropene
until the stoichiometric amount is reached.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://patentscope.wipo.int/search/en/detail.jsf?docId=CN322617518&docAn=202011520596.X
https://patents.google.com/patent/CN112645804A/en
https://patents.google.com/patent/CN112645804A/en
https://www.chemicalbook.com/synthesis/pentaerythritol-triallyl-ether.htm
https://eureka.patsnap.com/patent-CN112479833A
https://www.chemicalbook.com/synthesis/pentaerythritol-triallyl-ether.htm
https://www.chemicalbook.com/synthesis/pentaerythritol-triallyl-ether.htm
https://www.chemicalbook.com/synthesis/pentaerythritol-triallyl-ether.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Reflux and Workup: After the addition is complete, the mixture is refluxed for a short period
(e.g., 30 minutes) and then cooled.[13]

o Phase Separation: Add water to the cooled reaction mixture to dissolve the sodium
chloride byproduct. The organic layer (containing the product) is then separated from the
agueous layer.[13]

o Purification: The crude product is purified by removing low-boiling components, yielding a
mixture primarily composed of triallyl pentaerythritol.[13]

The following diagram illustrates the general workflow for this synthesis.
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Caption: General workflow for the synthesis of Triallyl Pentaerythritol.

Applications
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The trifunctional nature of APE makes it a highly effective crosslinking agent, enhancing the
physical and chemical properties of a wide range of polymers.[15] Its primary function is to
create a robust three-dimensional network within a polymer matrix.

Key application areas include:

e Super Absorbent Polymers (SAP): It is used as a crosslinker to improve water retention
capacity in products like diapers and agricultural films.[1][3]

o UV-Curable Resins: In coatings, inks, and adhesives, APE accelerates the curing speed
under UV light and improves surface hardness and gloss.[1][2][15] The allyl groups
participate readily in free-radical polymerization.[15]

o Unsaturated Polyesters: It enhances the thermal stability and mechanical strength of
polyester resins, which are used in electrical insulation materials.[1][3]

o Coatings and Inks: APE is used in various coatings, including wood, automotive, and marine
applications, to improve durability and resistance.[7][10]

o Thickeners and Modifiers: It serves as a crosslinking agent for acrylic polymers used as
thickeners and rheology modifiers.[2][3]

The diagram below shows the relationship between APE's core structure and its main
application fields.

Triallyl Pentaerythritol

enables acts as

3 Allyl Groups 1 Hydroxyl Group Trifunctional
(High Reactivity) (Further Modification) Crosslinker

UV-Curable Resins Super Absorbent Unsaturated

Polyurethane

Resins

(Coatings, Inks, Adhesives) Polymers (SAP) Polyesters
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Caption: Relationship between APE's properties and its applications.

Safety Information

Triallyl pentaerythritol is an industrial chemical and should be handled with appropriate safety
precautions.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H412 (Harmful to aquatic life with long-lasting effects).[3]

o Precautionary Statements: Users should wear suitable protective clothing, gloves, and
eye/face protection.[3][9] It should be kept away from sources of ignition.[9] For detailed
safety information, consult the material safety data sheet (MSDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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